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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B1347100

Abstract: This document provides a comprehensive technical guide for researchers, perfumers,
and formulation scientists on the evaluation and application of 4-Ethylcyclohexanol (CAS:
4534-74-1) as a novel ingredient in fragrance and perfume compositions. While not a
mainstream perfumery material, its chemical structure, analogous to other valued fragrance
components, suggests potential for unique contributions to scent architecture. These notes
offer a systematic approach, from initial olfactory characterization to stability testing, enabling a
thorough assessment of its viability and performance.

Introduction and Scientific Context

4-Ethylcyclohexanol is a cyclic alcohol that belongs to the family of substituted cyclohexanols,
a class of compounds that includes several established fragrance ingredients.[1][2] It is
typically supplied as a colorless to pale yellow liquid and exists as a mixture of cis and trans
stereoisomers.[1][3][4] While primarily utilized as an organic reagent or chemical intermediate,
its molecular structure presents an intriguing profile for fragrance applications.[1][3][5]

The olfactory properties of substituted cyclohexanols are heavily influenced by the nature and
position of the alkyl groups on the cyclohexane ring.[6] For instance, methylcyclohexanols
exhibit a camphoraceous character, while 4-tert-butylcyclohexanol is valued for its woody and
camphor-like notes.[2][6] Based on these structure-activity relationships, 4-Ethylcyclohexanol
is hypothesized to possess a complex odor profile, likely combining fresh, camphoraceous, and
potentially woody or green facets.
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However, it is critical to note that its odor is not widely documented in perfumery literature, and
some chemical suppliers explicitly state it is "not for fragrance use," indicating a need for
rigorous independent evaluation.[7] This guide, therefore, serves as an exploratory framework
for researchers to systematically investigate and validate the potential of this molecule.

Physicochemical & Olfactory Properties

A precise understanding of the material's physical properties is fundamental to its effective use
in formulation. The following table summarizes the key physicochemical data for 4-
Ethylcyclohexanol.

Property Value Source(s)
CAS Number 4534-74-1 [4]
Molecular Formula CsH160 [4115]
Molecular Weight 128.21 g/mol [51[7]
Appearance Colorless to pale yellow liquid [11[3]
Boiling Point 83.5-84.5°C @ 10 mmHg [31[5]
Density ~0.889 g/mL @ 25°C [5]

Flash Point ~77 °C (172 °F) 14171

N Soluble in organic solvents
Solubility o [1]
(e.g., ethanol); limited in water

Camphoraceous, fresh, with

potential woody, earthy, or
Hypothesized Odor green undertones. Described

as a "pleasant odor" in some

chemical literature.[3]

Application Potential in Fragrance Architecture

Based on its hypothesized scent profile, 4-Ethylcyclohexanol could serve several strategic
roles within a fragrance composition:
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» Top Note Modifier: Its presumed freshness and camphoraceous lift could add a clean, vibrant
opening to fougere, chypre, and green fragrance families.

» Heart Note Blender: In floral or woody accords, it could act as a bridging element, providing
complexity and preventing singular notes from dominating. Its character could enhance the
naturalness of green floral compositions (like Muguet) or add a crisp counterpoint to warm,
woody bases.

e Functional Fragrance Enhancer: The chemical stability often associated with cyclohexanol
derivatives suggests good performance in functional products like soaps, detergents, and
cleaners, where the fragrance must withstand harsh chemical environments.[6]

The following diagram illustrates the logical workflow for systematically evaluating this novel
ingredient.

Phase 1: Characterization Phase 2: Application & Performance

Odor Profile
Source Raw Material Physicochemical Analysis Protocol 1: Approved
(CAS: 4534-74-1) (GC-Ms, Purity) Olfactory Evaluation

Protocol 2: Protocol 3:
La Formulation Trials | —— Stability & Performance [
(Model Accords) Testing

Final Assessment &
Safety Review

Click to download full resolution via product page

Caption: Workflow for the Evaluation of 4-Ethylcyclohexanol.

Experimental Protocols

The following protocols provide a structured methodology for the comprehensive evaluation of
4-Ethylcyclohexanol.

Protocol 1: Olfactory Evaluation of Raw Material

This protocol is designed to systematically characterize the scent profile of 4-
Ethylcyclohexanol. Sensory evaluation is a critical first step in understanding any potential
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fragrance ingredient.[8][9]
e Materials & Equipment:

o 4-Ethylcyclohexanol (=97% purity)

[¢]

Perfumer's ethanol (95% or absolute), odorless

[e]

Glass beakers and graduated cylinders

o

Volumetric flasks (10 mL)

[¢]

Professional paper smelling strips (mouillettes)

[e]

Stopwatch

[e]

Ventilated, odor-neutral testing environment[10]
o Methodology:

o Prepare Dilutions: Create serial dilutions of 4-Ethylcyclohexanol in perfumer's ethanol at
10%, 1%, and 0.1% (w/w).

o Initial Assessment (100%): Dip a smelling strip into the neat (100%) material. Allow the
solvent to flash off for 5-10 seconds. Evaluate the initial "top note" impression.

» Rationale: Assessing the neat material reveals its full character and intensity, but can be
overwhelming. This step is for experienced evaluators to identify core characteristics.

o Dilution Evaluation: Dip fresh smelling strips into each of the three dilutions. Label each
strip clearly.

o Odor Description: Evaluate the scent from each strip at set time intervals: immediately (top
notes), after 15 minutes (mid notes), and after 1 hour and 4 hours (base notes/dry-down).

» Rationale: Fragrance materials are composed of molecules with different volatilities.
Evaluating over time reveals the full scent evolution, a key factor in its structural role in
a perfume.[11]
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o Record Descriptors: Use a standardized fragrance vocabulary to describe the perceived
scent (e.g., camphoraceous, woody, green, earthy, minty, floral). Note any changes in
character or intensity over time.

Protocol 2: Incorporation into a Model Fragrance Accord

This protocol assesses the interactive behavior of 4-Ethylcyclohexanol within a simple,
controlled fragrance composition.

o Materials & Equipment:
o Validated 10% dilution of 4-Ethylcyclohexanol in ethanol (from Protocol 1).

o Stock solutions (10% in ethanol) of standard perfumery ingredients (e.g., Hedione®, Iso E
Super®, Linalool, Galaxolide®).

o Digital scale (0.001g accuracy).
o Small glass vials for blending.
o Smelling strips.

o Methodology:

o Create a Base Accord: Formulate a simple woody-floral base accord. For example:

Iso E Super® (10%): 4.0g

Hedione® (10%): 2.0g

Linalool (10%): 1.0g

Galaxolide® 50 (10%): 1.0g
o Prepare Trial Blends: Create three variations of the base accord:

= Trial A (0.5% Additive): 9.95g Base Accord + 0.05g of 10% 4-Ethylcyclohexanol
solution.
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= Trial B (2.0% Additive): 9.80g Base Accord + 0.20g of 10% 4-Ethylcyclohexanol

solution.

= Control: 10.0g of Base Accord only.

o Maturation: Allow the blends to macerate for at least 48 hours in a cool, dark place.

» Rationale: Maturation allows the individual components to synergize and the fragrance
to reach equilibrium, ensuring a more accurate olfactory assessment.[12]

o Comparative Evaluation: Dip smelling strips into the Control, Trial A, and Trial B. Evaluate
them side-by-side, noting how 4-Ethylcyclohexanol modifies the original accord. Does it
add lift? Freshness? Does it create any off-notes?

Core Components

Citrus Floral Woody & Musk AR EEk S
(e.g., Bergamot) (e.g., Hedione, Linalool) (e.g., Iso E Super, Galaxolide) yicy

_=="" Modifier:
- Adds Camphoraceous Lift
/,/f’ & Freshness

Woody-Floral Accord

Click to download full resolution via product page

Caption: Conceptual Role of 4-Ethylcyclohexanol in an Accord.

Protocol 3: Accelerated Stability and Performance
Testing

This protocol evaluates the stability of a fragrance containing 4-Ethylcyclohexanol in a
finished product base, which is crucial for predicting shelf-life.[13][14]

e Materials & Equipment:
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[e]

Two successful fragrance blends from Protocol 2 (e.g., Trial B and Control).

o

Product base: Perfumer's ethanol (for fine fragrance) or an unscented lotion base.

[¢]

Clear and amber glass bottles with airtight caps.

[e]

Climate chamber or laboratory oven set to 40°C.

o UV light cabinet.[13]

o Methodology:

o Prepare Finished Products: Create two batches of a finished product. For a fine fragrance,
dilute the fragrance oil (Trial B and Control) to 15% in perfumer's ethanol.

o Sample Distribution: For each batch (Trial B and Control), prepare the following samples:

» Sample 1 (Control): Store in an amber glass bottle at room temperature (~20°C) in the
dark.

» Sample 2 (Heat Stress): Store in a clear glass bottle in an oven at 40°C.

» Sample 3 (Light Stress): Store in a clear glass bottle in a UV light cabinet at room
temperature.

» Rationale: These conditions simulate long-term aging, exposure to warm storage, and
retail lighting, respectively, allowing for the rapid identification of potential stability
issues.[12][13]

o Evaluation Schedule: Evaluate all samples at weekly intervals for 4 weeks. Compare
Samples 2 and 3 against the Control (Sample 1).

o Assessment Criteria:

= Color: Note any changes in color (e.g., yellowing, darkening).

» Clarity: Observe any cloudiness or precipitation.
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» Odor: Using smelling strips, assess any deviation in the scent profile. Note the
appearance of "off-notes" which may indicate chemical degradation. Some fragrance
ingredients are known to become unstable or form reactive species upon exposure to
light and air.[15]

Safety and Regulatory Considerations

As with any chemical ingredient, a thorough safety review is mandatory.

o Safety Data Sheet (SDS): Always consult the manufacturer's SDS for specific handling,
storage, and hazard information.

 International Fragrance Association (IFRA): As of this writing, 4-Ethylcyclohexanol is not
explicitly listed with a specific Standard (Prohibition or Restriction) by IFRA. However, the
absence of a standard does not imply automatic approval. Many fragrance ingredients are
regulated, and any new material intended for commercial use must undergo a
comprehensive safety assessment for endpoints such as skin sensitization, phototoxicity,
and systemic toxicity.[16] The chemical instability of some fragrance ingredients can lead to
the formation of skin sensitizers over time, making stability testing a key part of the safety
dossier.

Conclusion

4-Ethylcyclohexanol presents an opportunity for fragrance innovation, offering a potentially
novel scent profile rooted in the well-understood chemistry of substituted cyclohexanols. Its
hypothesized fresh, camphoraceous, and woody character could fill a unique space in the
perfumer's palette. However, due to the limited public data on its olfactory properties and
performance, the systematic, evidence-based approach outlined in these protocols is essential.
Rigorous evaluation of its scent, blending behavior, and stability will determine its ultimate
value and applicability in the dynamic field of fragrance creation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28927722/
https://www.benchchem.com/product/b1347100?utm_src=pdf-body
https://d3t14p1xronwr0.cloudfront.net/docs/standards/IFRA_STD_222.pdf
https://www.benchchem.com/product/b1347100?utm_src=pdf-body
https://www.benchchem.com/product/b1347100?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

. CAS 4534-74-1: 4-Ethylcyclohexanol | CymitQuimica [cymitquimica.com]

. Trusted 4-tert-butyl Cyclohexanol Supplier & Trader | Chemical Bull [chemicalbull.com]
. Page loading... [guidechem.com]

. 4-Ethylcyclohexanol | 4534-74-1 [chemnet.com]

. chembk.com [chembk.com]

. img.perfumerflavorist.com [img.perfumerflavorist.com]

. 4-ethyl cyclohexanol, 4534-74-1 [thegoodscentscompany.com]

. parfums-de-grasse.com [parfums-de-grasse.com]

© 00 N oo o b~ w N P

. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices — Cosmetics Testing
News [news.skinobs.com]

10. sense-lab.co.uk [sense-lab.co.uk]

11. jasmine-perfumes.com.tr [jasmine-perfumes.com.tr]
12. orchadia.org [orchadia.org]

13. iltusa.com [iltusa.com]

14. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - ¥£
MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]

15. Chemical stability and in chemico reactivity of 24 fragrance ingredients of concern for
skin sensitization risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

16. d3t14pixronwr0.cloudfront.net [d3t14plxronwr0.cloudfront.net]

To cite this document: BenchChem. [Application Notes & Protocols: The Use of 4-
Ethylcyclohexanol in Modern Fragrance Formulation]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1347100#application-of-4-
ethylcyclohexanol-in-fragrance-and-perfume-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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